3-[(3-iodobenzyl)oxy]benzonitrile

• IUPAC Name: 3-[(3-iodophenyl)methoxy]benzonitrile
• InChI: InChI=1S/C14H10INO/c15-13-5-1-4-12(7-13)10-17-14-6-2-3-11(8-14)9-16/h1-8H,10H2
• InChI Key: BYJXMYMAIGFBRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)COC2=CC=CC(=C2)C#N
• Molecular Formula: C14H10INO
• Molecular Weight: 335.14 g/mol

Description

3-[(3-iodobenzyl)oxy]benzonitrile is a chemical compound that is commonly used in scientific research for its unique properties. This compound is also known as IBOP or IBOB and is a member of the benzyl ether class of compounds. IBOP is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 365.17 g/mol.

Mechanism of Action

The exact mechanism of action of IBOP is not fully understood, but it is thought to bind to the sigma-1 receptor with high affinity. Binding of IBOP to the sigma-1 receptor has been shown to modulate the activity of a number of ion channels and receptors, including the NMDA receptor and the dopamine transporter.
Biochemical and Physiological Effects:
IBOP has been shown to have a number of biochemical and physiological effects, including the ability to modulate the release of neurotransmitters such as dopamine and glutamate. In addition, IBOP has been shown to have anti-inflammatory and neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using IBOP in scientific research is its high affinity for the sigma-1 receptor, which allows for the selective labeling and imaging of this protein in vivo. However, one limitation of using IBOP is its relatively low solubility in aqueous solutions, which can limit its use in certain experimental protocols.

Future Directions

There are a number of potential future directions for research involving IBOP, including the development of new imaging probes for the sigma-1 receptor and the investigation of the role of this receptor in various neurological disorders. Additionally, the development of new synthetic methods for IBOP and related compounds could lead to the discovery of new ligands with improved pharmacological properties.

Scientific Research Applications

IBOP has been used in a variety of scientific research applications, including as a ligand for imaging studies of the sigma-1 receptor in the brain. The sigma-1 receptor is a protein that is involved in a number of physiological processes, including pain perception, mood regulation, and addiction. IBOP has also been used as a probe for studying the interaction between sigma-1 receptors and other proteins.